Cas no 835874-01-6 (4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-)
![4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- structure](https://www.kuujia.com/scimg/cas/835874-01-6x500.png)
835874-01-6 structure
Product name:4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-
CAS No:835874-01-6
MF:C19H22O2S
MW:314.441784381866
CID:1815599
4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-
- 4H-1-Benzopyran-4-one, 3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2-mercapto-
-
- Inchi: 1S/C19H22O2S/c1-13(2)7-6-8-14(3)11-12-16-18(20)15-9-4-5-10-17(15)21-19(16)22/h4-5,7,9-11,22H,6,8,12H2,1-3H3/b14-11+
- InChI Key: KINKEHSIOQLGAT-SDNWHVSQSA-N
- SMILES: C1(S)OC2=CC=CC=C2C(=O)C=1C/C=C(\C)/CC/C=C(/C)\C
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 430.3±45.0 °C(Predicted)
- pka: 4.50±1.00(Predicted)
4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- Related Literature
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Gavin A. Craig,Mark Murrie Chem. Soc. Rev., 2015,44, 2135-2147
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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